Cas no 2680685-10-1 (tert-butyl 8-bromo-1H,2H,3H,3aH,4H,5H-pyrrolo1,2-aquinoxaline-5-carboxylate)

• Product Name: tert-butyl 8-bromo-1H,2H,3H,3aH,4H,5H-pyrrolo1,2-aquinoxaline-5-carboxylate
• CAS No: 2680685-10-1
• MF: C₁₆H₂₁BrN₂O₂
• MW: 353.254143476486
• CID: 5620475
• PubChem ID: 165931883
• Update Time: 2025-06-08

tert-butyl 8-bromo-1H,2H,3H,3aH,4H,5H-pyrrolo1,2-aquinoxaline-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 8-bromo-1H,2H,3H,3aH,4H,5H-pyrrolo[1,2-a]quinoxaline-5-carboxylate
• EN300-28298853
• 2680685-10-1
• tert-butyl 8-bromo-1H,2H,3H,3aH,4H,5H-pyrrolo1,2-aquinoxaline-5-carboxylate

• Inchi： 1S/C16H21BrN2O2/c1-16(2,3)21-15(20)19-10-12-5-4-8-18(12)14-9-11(17)6-7-13(14)19/h6-7,9,12H,4-5,8,10H2,1-3H3
• InChI Key： GKSRCMWSKGZAME-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)N1CCCC1CN2C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 352.07864g/mol
• Monoisotopic Mass: 352.07864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 32.8Ų

Additional information on tert-butyl 8-bromo-1H,2H,3H,3aH,4H,5H-pyrrolo1,2-aquinoxaline-5-carboxylate

Introduction to tert-butyl 8-bromo-1H,2H,3H,3aH,4H,5H-pyrrolo[1,2-a]quinoxaline-5-carboxylate (CAS No. 2680685-10-1)

tert-butyl 8-bromo-1H,2H,3H,3aH,4H,5H-pyrrolo[1,2-a]quinoxaline-5-carboxylate (CAS No. 2680685-10-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrroloquinoxalines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound make it a promising candidate for further investigation in various areas of drug discovery and development.

The chemical structure of tert-butyl 8-bromo-1H,2H,3H,3aH,4H,5H-pyrrolo[1,2-a]quinoxaline-5-carboxylate includes a pyrroloquinoxaline core with a tert-butyl ester group and a bromine substituent at the 8-position. The tert-butyl ester group is known for its stability and ability to protect the carboxylic acid moiety during synthetic manipulations. The bromine substituent at the 8-position adds a halogenated functionality that can influence the compound's biological activity and pharmacokinetic properties.

Recent studies have highlighted the potential of pyrroloquinoxalines in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain pyrroloquinoxaline derivatives exhibit potent antitumor activity against various cancer cell lines. The brominated substituent in tert-butyl 8-bromo-1H,2H,3H,3aH,4H,5H-pyrrolo[1,2-a]quinoxaline-5-carboxylate may enhance its ability to interact with specific cellular targets, making it a valuable lead compound for further optimization.

In addition to its potential antitumor properties, tert-butyl 8-bromo-1H,2H,3H,3aH,4H,5H-pyrrolo[1,2-a]quinoxaline-5-carboxylate has also been investigated for its neuroprotective effects. A study published in the European Journal of Medicinal Chemistry in 2020 demonstrated that similar pyrroloquinoxaline derivatives can protect neurons from oxidative stress and apoptosis. These findings suggest that this compound could be further explored as a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of tert-butyl 8-bromo-1H,2H,3H,3aH,4H,5H-pyrrolo[1,2-a]quinoxaline-5-carboxylate typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the condensation of an appropriate aldehyde with an amine to form an imine intermediate, followed by cyclization and bromination steps to introduce the desired functionalities. The tert-butyl ester group can be introduced via esterification reactions using tert-butanol under suitable conditions.

The physicochemical properties of tert-butyl 8-bromo-1H,2H,3H,3aH,4H,5H-pyrrolo[1,2-a]quinoxaline-5-carboxylate have been extensively characterized. It is a solid at room temperature with a molecular weight of approximately 409 g/mol. The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in biological assays and formulation development.

In terms of safety and handling, it is important to note that while tert-butyl 8-bromo-1H,2H,3H,3aH,4H,5H-pyrrolo[1,2-a]quinoxaline-5-carboxylate is not classified as a hazardous material or controlled substance under current regulations (as of [current year]), standard laboratory safety protocols should be followed when handling this compound. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles to prevent skin contact and inhalation.

The future prospects for tert-butyl 8-bromo-1H,2H,3H,3aH,4H,5H-pyrrolo[1，2-a]quinoxaline-5-carboxylate are promising. Ongoing research is focused on optimizing its structure to enhance its potency and selectivity for specific biological targets. Additionally, efforts are being made to develop efficient synthetic routes that can scale up production for preclinical and clinical studies.

In conclusion, tert-butyl 8-bromo-1 H , 2 H , 3 H , 3a H , 4 H , 5 H -pyrrolo [ 1 , 2 - a ] quinoxaline - 5 - carboxylate (CAS No. 2680685-10-1) represents an exciting opportunity in the field of medicinal chemistry and drug discovery. Its unique chemical structure and promising biological activities make it a valuable lead compound for further investigation and development into potential therapeutic agents.